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Compound of Interest

Compound Name: 2-Methyl-3-heptanol

Cat. No.: B094098 Get Quote

This in-depth technical guide provides a detailed overview of the core physical properties of 2-
Methyl-3-heptanol. Designed for researchers, scientists, and professionals in drug

development, this document consolidates essential data, outlines general experimental

methodologies, and presents a logical workflow for property determination.

Core Physical and Chemical Properties
2-Methyl-3-heptanol is a branched-chain alcohol with the chemical formula C8H18O[1]. It is

also known by synonyms such as 2-Methylheptan-3-ol and n-Butyl isopropyl carbinol[2]. This

colorless to pale yellow liquid is utilized as a solvent in various industrial applications and

serves as an intermediate in organic synthesis, including the production of plasticizers,

surfactants, and lubricants[1].

Quantitative Data Summary
The physical properties of 2-Methyl-3-heptanol have been compiled from various sources.

The table below provides a structured summary of these quantitative data points for easy

reference and comparison. It is important to note that minor variations in reported values may

exist due to different experimental conditions and measurement techniques.
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Physical Property Value Units References

Molecular Weight 130.23 g/mol [1][3]

Boiling Point 167.2 - 172 °C at 760 mmHg [2][4][5]

Melting Point -85 °C [2][6][5][7]

Density 0.819 - 0.823 g/cm³ [2][6][5]

Refractive Index 1.424 - 1.425 [2][6][5][7]

Flash Point 57 - 64.2 °C [2][4][6][5]

Vapor Pressure 0.567 - 0.6 mmHg at 25°C [2][4][5]

Solubility in Water 1594 - 2010 mg/L at 25°C [4]

logP (o/w) 2.19 - 2.63 [2][4]

pKa ~15.17 [2][6]

Experimental Protocols for Physical Property
Determination
While specific experimental protocols for determining the physical properties of 2-Methyl-3-
heptanol are not extensively detailed in the readily available literature, this section outlines the

standard methodologies that are broadly applicable for such a compound. These descriptions

are based on established principles of physical chemistry and are intended to provide a

foundational understanding for researchers.

1. Determination of Boiling Point:

The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. A common laboratory method for determining the boiling point is distillation.

Apparatus: A distillation flask, condenser, receiving flask, thermometer, and a heating source

(e.g., heating mantle).
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Procedure: The liquid is placed in the distillation flask along with boiling chips to ensure

smooth boiling. The apparatus is assembled, and the liquid is heated. The temperature is

recorded when the liquid is boiling, and the vapor is condensing and dripping into the

receiving flask at a steady rate. This temperature is the boiling point at the measured

atmospheric pressure. For more accurate determinations, the pressure should be precisely

controlled and measured.

2. Determination of Melting Point:

The melting point is the temperature at which a solid turns into a liquid. For a substance like 2-
Methyl-3-heptanol, which has a very low melting point, a specialized apparatus is required.

Apparatus: A cryostat or a low-temperature bath, a sample holder, and a calibrated

thermometer or temperature probe.

Procedure: The sample is cooled in the low-temperature bath until it solidifies. The bath is

then allowed to warm up slowly. The temperature at which the first signs of melting are

observed and the temperature at which the last crystal melts are recorded. The range

between these two temperatures is the melting range, and the melting point is typically

reported as this range.

3. Determination of Density:

Density is the mass per unit volume of a substance. It is commonly measured using a

pycnometer or a hydrometer.

Apparatus: A pycnometer of a known volume, a balance, and a temperature-controlled water

bath.

Procedure: The empty pycnometer is weighed. It is then filled with the liquid, and any excess

is removed. The filled pycnometer is placed in a temperature-controlled water bath to ensure

the liquid is at the desired temperature. The pycnometer is then reweighed. The density is

calculated by dividing the mass of the liquid by the volume of the pycnometer.

4. Determination of Refractive Index:
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The refractive index is a measure of how much the path of light is bent, or refracted, when it

enters a material. It is a characteristic property of a substance and is measured using a

refractometer.

Apparatus: An Abbé refractometer is commonly used.

Procedure: A few drops of the liquid are placed on the prism of the refractometer. The

instrument is adjusted until the dividing line between the light and dark fields is sharp and

centered in the crosshairs of the eyepiece. The refractive index is then read directly from the

scale. The measurement is temperature-dependent, so the temperature should be controlled

and reported.

Logical Workflow for Physical Property Analysis
The following diagram illustrates a logical workflow for the systematic determination of the

physical properties of a chemical compound like 2-Methyl-3-heptanol. This workflow ensures

a comprehensive and standardized approach to data collection and analysis.
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Caption: A logical workflow for the determination of physical properties of a chemical

compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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